Cas no 921488-68-8 (3,6-diethyl-5-methoxy-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 3,6-diethyl-5-methoxy-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 921488-68-8
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 6278643
• PubChem ID: 41157825
• Update Time: 2025-06-08

3,6-diethyl-5-methoxy-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3,6-diethyl-5-methoxy-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• SR-01000910718-1
• F2094-0125
• 3,6-diethyl-5-methoxy-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• AKOS024626728
• 921488-68-8
• 3,6-diethyl-5-methoxy-1-methylpyrido[2,3-d]pyrimidine-2,4-dione
• SR-01000910718

• Inchi： 1S/C13H17N3O3/c1-5-8-7-14-11-9(10(8)19-4)12(17)16(6-2)13(18)15(11)3/h7H,5-6H2,1-4H3
• InChI Key： FGKWIHZETDBQML-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=NC2=C1C(N(CC)C(N2C)=O)=O)CC

Computed Properties

• Exact Mass: 263.12699141g/mol
• Monoisotopic Mass: 263.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 3,6-diethyl-5-methoxy-1-methyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Introduction to 3,6-diethyl-5-methoxy-1-methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 921488-68-8)

3,6-diethyl-5-methoxy-1-methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 921488-68-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various pharmacological studies.

The molecular structure of 3,6-diethyl-5-methoxy-1-methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione includes a central pyrido[2,3-d]pyrimidine core with several functional groups attached. The presence of ethyl groups at positions 3 and 6, a methoxy group at position 5, and a methyl group at position 1 contributes to its distinct chemical properties and biological activity. These substituents play a crucial role in modulating the compound's interactions with biological targets.

Recent studies have highlighted the potential of 3,6-diethyl-5-methoxy-1-methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that it could be a valuable lead compound for developing new treatments for conditions such as Alzheimer's disease.

In addition to its neuroprotective properties, 3,6-diethyl-5-methoxy-1-methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce the proliferation of cancer cells. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and cell growth.

The pharmacokinetic properties of 3,6-diethyl-5-methoxy-1-methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione have also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. This makes it an attractive candidate for further development as a therapeutic agent.

To further understand the mechanism of action of 3,6-diethyl-5-methoxy-1-methyl-1H,2H,3H-pyrido[2，3-d]pyrimidine-2，4-dione, researchers have conducted detailed molecular docking studies and in vitro assays. These studies have revealed that the compound interacts with specific protein targets involved in neurodegeneration and cancer. For example, it has been shown to bind to key enzymes involved in amyloid-beta aggregation and to inhibit the activity of kinases that promote cancer cell proliferation.

The safety profile of 3，6-diethyl-5-methoxy-1-methyl-1H，2H，3H，4H-pyrido[2，3-d]pyrimidine-2，4-dione has also been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile supports its potential for clinical development.

In conclusion, 3，6-diethyl-5-methoxy-1-methyl-1H，2H，3H，4H-pyrido[2，3-d]pyrimidine - 2，4 - dione (CAS No. 921488 - 68 - 8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases，inflammation，and cancer therapy.